7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime

• IUPAC Name: [(E)-(7-methoxy-2,3-dihydrochromen-4-ylidene)amino] 4-methylbenzoate
• InChI: InChI=1S/C18H17NO4/c1-12-3-5-13(6-4-12)18(20)23-19-16-9-10-22-17-11-14(21-2)7-8-15(16)17/h3-8,11H,9-10H2,1-2H3/b19-16+
• InChI Key: FESYYNJJLRNYMG-KNTRCKAVSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)ON=C2CCOC3=C2C=CC(=C3)OC
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)O/N=C/2\CCOC3=C2C=CC(=C3)OC
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol

Description

7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime, also known as MDCO, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MDCO is a derivative of coumarin, a natural compound found in many plants, and has been synthesized using various methods.

Scientific Research Applications

7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer, 7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime has been shown to inhibit the growth of cancer cells and induce cell death. Inflammation is a key factor in many diseases, and 7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorders, 7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime has been shown to protect against oxidative stress and improve cognitive function.

Mechanism of Action

The mechanism of action of 7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime is not fully understood. However, it is believed to act through multiple pathways, including the inhibition of enzymes involved in cancer cell growth, the inhibition of pro-inflammatory cytokines, and the modulation of oxidative stress.
Biochemical and Physiological Effects:
7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime has been shown to have various biochemical and physiological effects. In cancer, 7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime has been shown to inhibit the activity of enzymes involved in cancer cell growth, induce cell death, and inhibit angiogenesis. In inflammation, 7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. In neurodegenerative disorders, 7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime has been shown to protect against oxidative stress and improve cognitive function.

Advantages and Limitations for Lab Experiments

7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime has several advantages for lab experiments, including its synthetic accessibility and ease of modification. However, its limitations include its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

For the study of 7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime include the development of 7-methoxy-2,3-dihydro-4H-chromen-4-one O-(4-methylbenzoyl)oxime derivatives with improved solubility and bioavailability, investigation of its potential therapeutic applications in other diseases, and further elucidation of its mechanism of action.